Cas no 19365-08-3 (3-Hydroxypiperidin-2-one)

3-Hydroxypiperidin-2-one is a heterocyclic organic compound featuring a hydroxyl group at the 3-position and a lactam moiety within a six-membered piperidine ring. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The presence of both hydroxyl and lactam functionalities enables participation in diverse reactions, including nucleophilic substitutions and ring-opening transformations. Its stable yet reactive nature makes it valuable for constructing complex molecular frameworks, such as bioactive alkaloids or peptidomimetics. The compound’s well-defined stereochemistry further enhances its utility in enantioselective synthesis. Suitable for controlled modifications, it serves as a key intermediate in developing targeted therapeutic agents.
3-Hydroxypiperidin-2-one structure
3-Hydroxypiperidin-2-one structure
Product Name:3-Hydroxypiperidin-2-one
CAS No:19365-08-3
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00023163
CID:231614
PubChem ID:264990
Update Time:2025-05-27

3-Hydroxypiperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxypiperidin-2-one
    • 2-Piperidinone,3-hydroxy-
    • 3-Hydroxy-2-piperidone
    • 3-Hydroxy-piperidin-2-one
    • 2-Piperidinone,3-hydroxy
    • 3-Hydroxy-2-piperidinone
    • 3-hydroxypiperidin-2-on
    • 3-hydroxypyperidin-2-one
    • 2-Piperidinone, 3-hydroxy-
    • NSC100722
    • RYKLZUPYJFFNRR-UHFFFAOYSA-N
    • BH551
    • RW2893
    • RP19187
    • AB0023140
    • ST2410734
    • W4139
    • SILVERMETHANESULFONATE
    • FT-0650422
    • 19365-08-3
    • SCHEMBL2785455
    • CS-W008630
    • DTXSID50295242
    • (3S)-3-Hydroxy-2-piperidinone
    • SY110845
    • SB23118
    • EN300-126596
    • MFCD00023163
    • GS-3884
    • NSC 100722
    • SB41293
    • A854115
    • CHEMBL4535577
    • NSC-100722
    • J-502452
    • (3R)-3-Hydroxy-2-piperidinone
    • SB23117
    • J-512627
    • AKOS006274551
    • DTXCID00246380
    • DB-065826
    • MDL： MFCD00023163
    • Inchi： 1S/C5H9NO2/c7-4-2-1-3-6-5(4)8/h4,7H,1-3H2,(H,6,8)
    • InChI Key： RYKLZUPYJFFNRR-UHFFFAOYSA-N
    • SMILES： OC1C(NCCC1)=O

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.6
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.199
  • Melting Point: No data available
  • Boiling Point: 352.3°C at 760 mmHg
  • Flash Point: 166.8°C
  • Refractive Index: 1.497
  • PSA: 49.33000
  • LogP: -0.41390
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-Hydroxypiperidin-2-one Security Information

3-Hydroxypiperidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3-Hydroxypiperidin-2-one Pricemore >>

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3-Hydroxypiperidin-2-one Production Method

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